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Compound of Interest

Compound Name: 1,2,3-Propanetriol, diacetate

Cat. No.: B055344

Essential Safety and Disposal Information for Laboratory Professionals

The proper management and disposal of chemical waste are paramount for ensuring
laboratory safety and environmental protection. This guide provides detailed, step-by-step
procedures for the safe disposal of 1,2,3-Propanetriol, diacetate (also known as Diacetin or
Glycerol diacetate), tailored for researchers, scientists, and drug development professionals.
Adherence to these guidelines, in conjunction with your institution's specific protocols, is
essential for maintaining a safe and compliant laboratory environment.

Hazard Assessment and Waste Characterization

Before disposal, it is crucial to understand the hazard profile of the substance. 1,2,3-
Propanetriol, diacetate is generally not classified as a hazardous substance under the 2012
OSHA Hazard Communication Standard (29 CFR 1910.1200).[1][2] However, some safety data
sheets (SDS) indicate it may cause skin and eye irritation.[3][4] The primary responsibility for
waste classification lies with the waste generator.[5][6]

Key Steps for Characterization:

o Consult the Safety Data Sheet (SDS): Always review the most current SDS for the specific
product you are using.

o Assess for Contamination: Determine if the 1,2,3-Propanetriol, diacetate waste is pure or
has been mixed with or contaminated by other chemicals. Contaminants can alter the
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waste's hazard classification, potentially making it a hazardous waste.

o Review Regulations: Chemical waste generators must consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification.[2] In the United
States, this includes regulations under the Resource Conservation and Recovery Act
(RCRA).[5]

Physical and Chemical Properties

Understanding the properties of a chemical is vital for its safe handling and disposal.

Property Data

Synonyms Diacetin, Glycerine Diacetate

CAS Number 25395-31-7

Molecular Formula C7H120s

Appearance Colorless liquid[7]

Odor Odorless|[7]

Solubility Soluble in water[2]

Stability Stable under normal conditions[1][2]

Hazard Classification Generally not classified as hazardous[1][2]
Environmental Note Water endangering class 1 (self-classification)[7]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for disposing of 1,2,3-Propanetriol,
diacetate from a laboratory setting.

Step 1: Segregation of Waste

Isolate waste containing 1,2,3-Propanetriol, diacetate from other waste streams. Do not mix it
with other solvents or chemical waste unless explicitly permitted by your institution's
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Environmental Health & Safety (EHS) office.[8] Keeping waste streams separate prevents
unintended chemical reactions and simplifies the disposal process.

Step 2: Proper Containerization and Labeling

o Container: Use the original container if possible, or a compatible, leak-proof container that
can be tightly sealed.[3] Ensure the container is clean and dry before adding waste.

o Labeling: Clearly label the waste container with "Waste 1,2,3-Propanetriol, diacetate” and
list any known contaminants and their approximate concentrations. Include the date
accumulation started. Proper labeling is critical for safe handling and disposal by EHS or a
licensed contractor.

Step 3: Storage Pending Disposal

Store the sealed waste container in a designated, well-ventilated waste accumulation area.[3]
The storage area should be away from incompatible materials, such as strong oxidizing agents,
and protected from heat or direct sunlight.

Step 4: Final Disposal Pathway

The disposal method depends on the final waste characterization.

e Primary Method (Recommended): Contact your institution's Environmental Health & Safety
(EHS) department. They will provide specific guidance and arrange for the collection and
disposal of the chemical waste in accordance with all applicable regulations.

o Alternative Method (via Licensed Contractor): For facilities without a dedicated EHS office, a
licensed chemical waste disposal company must be used. These contractors can provide
services for packaging, transport, and disposal.[9] Disposal may involve controlled
incineration at a licensed facility.[10]

Crucial Prohibitions:

e DO NOT discharge 1,2,3-Propanetriol, diacetate waste into the sewer system or any
drains.[4][10]

e DO NOT dispose of this chemical in the regular trash.
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e DO NOT allow the product to be released into the environment.[7]

Accidental Spill and Leak Management

In the event of a spill, follow these procedures to contain and clean the material for proper
disposal.

Ensure Adequate Ventilation: Work in a well-ventilated area.

o Wear Personal Protective Equipment (PPE): At a minimum, this includes safety goggles,
gloves, and a lab coat.

e Contain the Spill: Prevent the spill from spreading or entering drains.

o Absorb the Material: Cover and absorb the spill with an inert, non-combustible material such
as sand, vermiculite, or a universal absorbent pad.

o Collect for Disposal: Sweep or shovel the absorbed material into a suitable, sealable
container.[3][7] Label the container clearly as "Spill Debris: 1,2,3-Propanetriol, diacetate"
and manage it as chemical waste according to the protocol above.

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the proper disposal path for
1,2,3-Propanetriol, diacetate.
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Start: Generate Waste
1,2,3-Propanetriol, diacetate

Step 1: Characterize Waste
Is it pure or contaminated?

Pure Contaminated

Contaminated / Mixed Waste

Pure / Uncontaminated

Assess Hazard of Mixture
Consult SDS of all components

Step 2: Segregate & Contain
Use a labeled, sealed container

Step 3: Contact EHS Office
Follow institutional protocol for pickup
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Caption: Disposal decision workflow for 1,2,3-Propanetriol, diacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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